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Compound of Interest

Compound Name: RO5353

Cat. No.: B10776096

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
RO5353 is a potent and orally active small-molecule inhibitor of the p53-MDM2 interaction.[1]

[2][3] The tumor suppressor protein p53 plays a crucial role in regulating cell cycle arrest and

apoptosis in response to cellular stress.[2] Murine double minute 2 (MDM2) is a primary

negative regulator of p53, promoting its degradation.[2] In many cancers with wild-type p53, the

p53 pathway is dysfunctional due to overexpression of MDM2.[2] By blocking the p53-MDM2

interaction, RO5353 can reactivate the p53 pathway, leading to tumor cell cycle arrest and

apoptosis, making it a promising candidate for cancer therapy.[2][4] These application notes

provide a detailed protocol for the preparation of an RO5353 stock solution and its use in cell

culture experiments.

Data Presentation
A summary of the key quantitative data for RO5353 is presented in the table below for easy

reference.
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Property Value Source

Molecular Weight 619.53 g/mol [1]

Chemical Formula C29H29Cl2FN4O4S [1]

CAS Number 1360821-61-9 [1]

IC50 (MDM2) 7 nM [4]

Solubility Soluble in DMSO
Inferred from common practice

for similar compounds[5][6][7]

Storage (Dry)

Short term (days to weeks) at

0-4°C; Long term (months to

years) at -20°C

[1]

Storage (Stock Solution)

Short term (days to weeks) at

0-4°C; Long term (months) at

-20°C

[1]

Signaling Pathway
The following diagram illustrates the mechanism of action of RO5353 in the p53 signaling

pathway.
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Caption: Mechanism of action of RO5353.

Experimental Protocols
Preparation of RO5353 Stock Solution (10 mM)
This protocol describes the preparation of a 10 mM stock solution of RO5353 in Dimethyl

Sulfoxide (DMSO).

Materials:

RO5353 powder

Anhydrous/Sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or amber glass vials

Calibrated analytical balance
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Vortex mixer

Pipettes and sterile filter tips

Procedure:

Safety Precautions: Wear appropriate personal protective equipment (PPE), including a lab

coat, gloves, and safety glasses. Handle RO5353 powder in a chemical fume hood.

Weighing RO5353: Accurately weigh out a desired amount of RO5353 powder. For example,

to prepare 1 ml of a 10 mM stock solution, weigh out 6.1953 mg of RO5353 (Molecular

Weight = 619.53 g/mol ).

Dissolving in DMSO: Add the appropriate volume of sterile DMSO to the weighed RO5353
powder. For the example above, add 1 ml of DMSO.

Solubilization: Vortex the solution until the RO5353 is completely dissolved. Gentle warming

in a 37°C water bath may aid in dissolution if necessary.[8] Ensure no particulates are visible.

Sterilization (Optional): If required for your specific application, the stock solution can be

filter-sterilized using a 0.22 µm syringe filter that is compatible with DMSO.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes or amber glass vials to avoid repeated freeze-thaw cycles. Store the

aliquots at -20°C for long-term storage (months) or at 4°C for short-term use (days to

weeks).[1]

Application of RO5353 in Cell Culture
This protocol provides a general guideline for treating cultured cells with RO5353. The optimal

concentration and incubation time should be determined empirically for each cell line and

experimental setup.

Materials:

Cultured cells in appropriate cell culture flasks or plates

Complete cell culture medium
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Prepared RO5353 stock solution (10 mM)

Sterile pipettes and filter tips

Humidified incubator (37°C, 5% CO2)

Procedure:

Cell Seeding: Seed cells at the desired density in culture vessels and allow them to adhere

and grow overnight in a humidified incubator.

Preparation of Working Solution: On the day of treatment, thaw an aliquot of the RO5353
stock solution. Prepare the desired final concentration of RO5353 by diluting the stock

solution in fresh, pre-warmed complete cell culture medium. For example, to prepare a 10

µM working solution in 10 ml of media, add 10 µl of the 10 mM stock solution to the media.

Note: The final concentration of DMSO in the culture medium should be kept low, typically

below 0.1%, to avoid solvent-induced cytotoxicity.[5][8]

Cell Treatment: Remove the old medium from the cells and replace it with the medium

containing the desired concentration of RO5353. Include a vehicle control (medium with the

same concentration of DMSO as the highest RO5353 concentration) in your experimental

design.

Incubation: Return the cells to the incubator and incubate for the desired period (e.g., 24, 48,

or 72 hours).

Downstream Analysis: Following incubation, cells can be harvested and processed for

various downstream analyses, such as cell viability assays (e.g., MTT, CellTiter-Glo),

apoptosis assays (e.g., Annexin V staining, caspase activity), cell cycle analysis (e.g., flow

cytometry), or protein expression analysis (e.g., Western blotting for p53 and its downstream

targets).

Experimental Workflow
The following diagram outlines the general workflow for preparing and using the RO5353 stock

solution in a cell culture experiment.
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Caption: Experimental workflow for RO5353.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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